3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione

• IUPAC Name: 4-[(4-ethoxyphenyl)iminomethyl]-3-hydroxy-1,2-dihydropyrrol-5-one
• InChI: InChI=1S/C13H14N2O3/c1-2-18-10-5-3-9(4-6-10)14-7-11-12(16)8-15-13(11)17/h3-7,16H,2,8H2,1H3,(H,15,17)
• InChI Key: FDYTXORIOWMLNJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N=CC2=C(CNC2=O)O
• Molecular Formula: C13H14N2O3
• Molecular Weight: 246.26 g/mol

Description

3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione, also known as EPM, is a small molecule compound that has attracted significant attention in the scientific community due to its potential therapeutic applications. EPM is a derivative of thalidomide, a drug that was initially developed as a sedative but was later found to cause severe birth defects. However, EPM has been shown to possess anti-inflammatory, anti-tumor, and immunomodulatory properties without the teratogenic effects associated with thalidomide.

Mechanism of Action

The mechanism of action of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione is not fully understood. However, studies have suggested that 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione exerts its anti-inflammatory, anti-tumor, and immunomodulatory effects by modulating the activity of various signaling pathways. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been shown to inhibit the NF-κB signaling pathway, which is involved in the production of pro-inflammatory cytokines. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has also been shown to inhibit the Wnt/β-catenin signaling pathway, which is involved in the proliferation and survival of cancer cells. Moreover, 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been shown to modulate the activity of various immune cells such as T cells and B cells by regulating the expression of cytokines and chemokines.
Biochemical and Physiological Effects:
3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been shown to possess various biochemical and physiological effects. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has also been shown to induce apoptosis and inhibit angiogenesis in cancer cells. Moreover, 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been shown to regulate the differentiation and function of T cells and B cells. These effects of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione make it a potential candidate for the treatment of various diseases such as cancer, autoimmune diseases, and inflammatory diseases.

Advantages and Limitations for Lab Experiments

3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has several advantages for lab experiments. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione is a small molecule compound that can be easily synthesized in the lab. Moreover, 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been extensively studied for its potential therapeutic applications, and its mechanism of action is partially understood. However, there are also limitations to using 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione in lab experiments. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has not been fully characterized, and its pharmacokinetics and pharmacodynamics are not well understood. Moreover, the effects of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione may vary depending on the cell type and disease model used in the experiments.

Future Directions

There are several future directions for the study of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione. First, further studies are needed to fully understand the mechanism of action of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione. Second, studies are needed to determine the pharmacokinetics and pharmacodynamics of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione in vivo. Third, studies are needed to determine the efficacy and safety of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione in preclinical and clinical trials. Fourth, studies are needed to determine the potential drug-drug interactions of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione. Fifth, studies are needed to determine the potential off-target effects of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione. Sixth, studies are needed to determine the potential applications of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione in combination with other drugs. Seventh, studies are needed to determine the potential applications of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione in other diseases beyond cancer, autoimmune diseases, and inflammatory diseases.

Synthesis Methods

3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione can be synthesized through a four-step reaction starting from 4-ethoxyaniline. The first step involves the reaction of 4-ethoxyaniline with ethyl acetoacetate to form 3-(4-ethoxyphenyl)-2,4-pyrrolidinedione. The second step involves the reaction of the intermediate product with formaldehyde to form 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione. The third step involves the reduction of the imine group in the product to form 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione. The final step involves the purification of the product through recrystallization.

Scientific Research Applications

3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has also been shown to possess anti-tumor properties by inducing apoptosis and inhibiting angiogenesis in cancer cells. Moreover, 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione has been shown to possess immunomodulatory properties by regulating the differentiation and function of T cells and B cells. These properties of 3-{[(4-ethoxyphenyl)amino]methylene}-2,4-pyrrolidinedione make it a potential candidate for the treatment of various diseases such as cancer, autoimmune diseases, and inflammatory diseases.